Cas no 941926-93-8 (3-(1H-indol-3-yl)-1-(3-methylphenyl)urea)

• Product Name: 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea
• CAS No: 941926-93-8
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 5501336
• Update Time: 2025-08-05

3-(1H-indol-3-yl)-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-3-(3-methylphenyl)urea
• Urea, N-1H-indol-3-yl-N'-(3-methylphenyl)-
• 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea

• Inchi： 1S/C16H15N3O/c1-11-5-4-6-12(9-11)18-16(20)19-15-10-17-14-8-3-2-7-13(14)15/h2-10,17H,1H3,(H2,18,19,20)
• InChI Key： QQWIYLNMEPWVOZ-UHFFFAOYSA-N
• SMILES： N(C1C2=C(NC=1)C=CC=C2)C(NC1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea

Introduction to 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea (CAS No. 941926-93-8)

3-(1H-indol-3-yl)-1-(3-methylphenyl)urea, also known by its CAS number 941926-93-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of urea, a simple organic compound with a wide range of applications in both academic and industrial settings. The structure of 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea consists of an indole ring system attached to a urea moiety, which is further substituted with a methyl group on the phenyl ring. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The indole moiety, which is a heterocyclic aromatic compound, is known for its stability and versatility in chemical reactions. The urea group, on the other hand, is highly reactive and can participate in various types of bonding, making it an attractive component for drug design and material synthesis.

Recent studies have highlighted the potential of 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The indole ring system is particularly noted for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design.

In addition to its pharmacological applications, 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea has also been studied for its potential use in materials science. The compound's unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconductors or light-emitting materials. Recent advancements in this area have demonstrated the compound's ability to form stable charge transfer complexes, which are essential for efficient electronic device performance.

The environmental impact of 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea has also been a topic of recent research. Studies have shown that the compound exhibits moderate biodegradability under certain conditions, which is an important consideration for its potential use in industrial applications. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 3-(1H-indol-3-yl)-1-(3-methylphenyl)urea (CAS No. 941926-93-8) is a versatile compound with promising applications in multiple fields. Its unique chemical structure and reactivity make it an attractive target for both academic research and industrial development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.